Cas no 2034329-00-3 (3-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-1-3-(trifluoromethyl)phenylurea)

• Product Name: 3-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-1-3-(trifluoromethyl)phenylurea
• CAS No: 2034329-00-3
• MF: C₁₉H₁₉F₃N₄O₂
• MW: 392.374974489212
• CID: 5334202
• Update Time: 2023-11-21

3-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea
• 1-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• 3-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-1-3-(trifluoromethyl)phenylurea

• Inchi： 1S/C19H19F3N4O2/c1-12-17(16-7-4-10-28-16)13(2)26(25-12)9-8-23-18(27)24-15-6-3-5-14(11-15)19(20,21)22/h3-7,10-11H,8-9H2,1-2H3,(H2,23,24,27)
• InChI Key： PSUDDUQVRUHHNU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(NCCN1C(C)=C(C2=CC=CO2)C(C)=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 534
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas